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Compound of Interest

Compound Name:
2-Chloroethanamine-

d4hydrochloride

Cat. No.: B1146207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterium labeling in 2-

Chloroethanamine-d4 hydrochloride (CAS No. 172333-26-5), a crucial isotopically labeled

compound in pharmaceutical research and development. This document details the precise

location of deuterium substitution, outlines a probable synthetic pathway, and presents relevant

technical data.

Deuterium Labeling Position
2-Chloroethanamine-d4 hydrochloride is specifically labeled with four deuterium atoms on the

ethyl backbone. The systematic IUPAC name for this compound is 2-chloro-1,1,2,2-

tetradeuterioethanamine;hydrochloride[1]. The deuterium atoms replace all four hydrogen

atoms on the two carbon atoms of the ethanamine moiety.

The structural representation clearly indicates the isotopic substitution:

Caption: Chemical structure of 2-Chloroethanamine-d4 hydrochloride.

Quantitative Data Summary
The key quantitative data for 2-Chloroethanamine-d4 hydrochloride is summarized in the table

below. This information is consistently provided by various suppliers of stable isotope-labeled

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1146207?utm_src=pdf-interest
https://www.lgcstandards.com/PL/en/2-Chloro-ethanamine-d4-Hydrochloride/p/TRC-C365737?queryID=c050dfcc250cc4ddfa0bb75cec881653
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compounds.

Property Value References

CAS Number 172333-26-5 [1][2]

Molecular Formula C₂H₃D₄Cl₂N

Molecular Weight 120.01 g/mol

Isotopic Purity Typically ≥98 atom % D

Unlabeled CAS No. 870-24-6 [1]

Proposed Synthetic Pathway
While specific, detailed experimental protocols for the synthesis of 2-Chloroethanamine-d4

hydrochloride are not readily available in peer-reviewed literature, a highly probable synthetic

route can be inferred from established chemical reactions for its non-deuterated analog and the

availability of deuterated starting materials.

The most likely synthetic pathway involves the chlorination of a deuterated precursor, Ethanol-

1,1,2,2-d4-amine, using a chlorinating agent such as thionyl chloride (SOCl₂). This reaction is a

standard method for converting alcohols to alkyl chlorides[3].

The proposed reaction scheme is as follows:

Ethanol-1,1,2,2-d4-amine
(HOCD2CD2NH2)

2-Chloroethanamine-d4 hydrochloride
(ClCD2CD2NH2 • HCl)

Chlorination

Thionyl Chloride
(SOCl2)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Chloroethanamine-d4 hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.lgcstandards.com/PL/en/2-Chloro-ethanamine-d4-Hydrochloride/p/TRC-C365737?queryID=c050dfcc250cc4ddfa0bb75cec881653
https://theclinivex.com/2-chloro-ethanamine-d4-hydrochloride.html
https://www.lgcstandards.com/PL/en/2-Chloro-ethanamine-d4-Hydrochloride/p/TRC-C365737?queryID=c050dfcc250cc4ddfa0bb75cec881653
https://www.youtube.com/watch?v=YRUJzLL9JkQ
https://www.benchchem.com/product/b1146207?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol (Proposed)
The following is a proposed experimental protocol based on the general reaction of

ethanolamines with thionyl chloride[4][5]. Note: This protocol should be adapted and optimized

under appropriate laboratory safety conditions by qualified personnel.

Materials:

Ethanol-1,1,2,2-d4-amine (commercially available from suppliers such as Sigma-Aldrich)

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., chloroform, dichloromethane)

Anhydrous work-up solvent (e.g., diethyl ether)

Procedure:

Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve Ethanol-

1,1,2,2-d4-amine in an anhydrous solvent in a reaction vessel equipped with a stirrer, a

dropping funnel, and a reflux condenser.

Addition of Thionyl Chloride: Cool the solution in an ice bath. Slowly add thionyl chloride

dropwise from the dropping funnel to the stirred solution. The reaction is exothermic, and the

temperature should be maintained at 0-5 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux. The progress of the reaction can be monitored by a

suitable analytical technique (e.g., TLC, GC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

excess solvent and thionyl chloride under reduced pressure.

Isolation and Purification: The resulting crude product can be purified by recrystallization

from an appropriate solvent system to yield 2-Chloroethanamine-d4 hydrochloride as a solid.

Analytical Confirmation
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The confirmation of the deuterium labeling position and the chemical identity of 2-

Chloroethanamine-d4 hydrochloride would typically be achieved through a combination of

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show the absence of signals corresponding to the ethyl protons, confirming

complete deuteration.

²H NMR would show signals corresponding to the deuterium atoms on the ethyl carbons.

¹³C NMR would show signals for the two carbon atoms, with coupling patterns indicative of

attached deuterium.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

deuterated compound, showing a mass shift corresponding to the incorporation of four

deuterium atoms compared to the unlabeled analog.

While specific analytical data for 2-Chloroethanamine-d4 hydrochloride is not publicly available

in databases, the consistent product information from reputable suppliers confirms the structure

and labeling.

Conclusion
2-Chloroethanamine-d4 hydrochloride is a valuable tool for researchers, with deuterium atoms

specifically located at all four positions of the ethyl group. Its synthesis is plausibly achieved

through the chlorination of the corresponding deuterated ethanolamine. The information

provided in this guide serves as a technical resource for the effective utilization of this

isotopically labeled compound in scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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